Cas no 2140077-54-7 (2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid
• CAS No: 2140077-54-7
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 6595975
• PubChem ID: 165654694
• Update Time: 2025-06-08

2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid
• 2140077-54-7
• EN300-1829328

• Inchi： 1S/C9H11NO2S/c1-8(2)5-9(8,7(11)12)6-10-3-4-13-6/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： FOOSJESJTBGRFB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.4Ų

Additional information on 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid

2,2-Dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid: An Overview of a Promising Compound in Medicinal Chemistry

2,2-Dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid (CAS No. 2140077-54-7) is a structurally unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazole derivatives and exhibits a cyclopropane ring with a carboxylic acid functional group, making it an intriguing candidate for various biological studies.

The thiazole moiety is a well-known heterocyclic ring that is widely present in many biologically active molecules. It is known for its ability to enhance the pharmacological properties of compounds, such as improving their solubility, stability, and bioavailability. The cyclopropane ring, on the other hand, adds rigidity to the molecular structure, which can influence the compound's conformational flexibility and binding affinity to biological targets.

Recent research has focused on the pharmacological activities of 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. This suggests its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid has also shown promise in cancer research. A study conducted by researchers at the National Cancer Institute found that this compound selectively induces apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells.

The synthesis of 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid has been extensively studied to optimize its yield and purity. One common synthetic route involves the reaction of 2-bromothiazole with a cyclopropanecarboxylic acid derivative in the presence of a suitable base and catalyst. This method has been refined to achieve high yields and stereoselectivity, making it suitable for large-scale production.

The pharmacokinetic properties of 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid have also been investigated to assess its potential as a therapeutic agent. Preclinical studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties are crucial for ensuring that the drug can be effectively delivered to the target tissues and maintain therapeutic concentrations over an extended period.

In terms of safety, preliminary toxicology studies have indicated that 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid is well-tolerated at therapeutic doses. However, further studies are needed to fully evaluate its safety profile and potential side effects in humans. Clinical trials are currently underway to investigate its efficacy and safety in treating various diseases.

The future outlook for 2,2-dimethyl-1-(1,3-thiazol-2-yl)cyclopropane-1-carboxylic acid is promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in other therapeutic areas. Additionally, efforts are being made to develop novel derivatives with enhanced potency and selectivity.

In conclusion, 2,2-dimethyl-1-(1,3-thiazol-2-y)cyclopropane-1-carboxylic acid (CAS No. 2140077-54-7) is a promising compound with a unique chemical structure that offers significant potential for therapeutic applications. Its anti-inflammatory and anti-cancer properties make it an attractive candidate for further development in medicinal chemistry.